6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• IUPAC Name: 6-methyl-5-pyrrolidin-1-yl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C8H12N4O/c1-6-7(9-8(13)11-10-6)12-4-2-3-5-12/h2-5H2,1H3,(H,9,11,13)
• InChI Key: CRVYXDCWIBERPQ-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)N=C1N2CCCC2

Description

6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one, also known as MPTO, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. It has shown promising results in preclinical studies and is currently being investigated for its mechanism of action and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one is not fully understood, but it is believed to target the mitochondrial respiratory chain complex I. This leads to a decrease in ATP production and an increase in reactive oxygen species (ROS) production, which ultimately leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on cancer cells, it has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one has several advantages as a research tool. It is a small molecule inhibitor, which makes it easier to study than larger molecules such as proteins. It is also relatively stable and easy to synthesize. However, 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one has some limitations as well. It has low solubility in water, which can make it difficult to work with in aqueous solutions. It also has potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for research on 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy. Another area of interest is its potential use in other diseases, such as neurodegenerative disorders and cardiovascular disease. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one.

Synthesis Methods

6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one can be synthesized using a multi-step process, starting with the reaction of 3-amino-1,2,4-triazine with methyl isocyanate. This is followed by a series of reactions involving pyrrolidine and other reagents to produce the final product. The synthesis of 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one is complex and requires expertise in organic chemistry.

Scientific Research Applications

6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. 6-methyl-5-(pyrrolidin-1-yl)-1,2,4-triazin-3(2H)-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells.